Cas no 326860-05-3 (1-(o-Tolyl)-1,4-diazepane)

• Product Name: 1-(o-Tolyl)-1,4-diazepane
• CAS No: 326860-05-3
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 917172
• PubChem ID: 16119673
• Update Time: 2025-04-19

1-(o-Tolyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(o-Tolyl)-1,4-diazepane
• 1-(2-methylphenyl)-1,4-diazepane
• 1-(2-methylphenyl)-1,4-diazepane(SALTDATA: CH3COOH)
• 1-o-tolyl-1,4-diazepane
• 1-(2-toluyl)-1,4-diazepane
• AG-F-09430
• CTK4G9112
• SureCN409069
• DTXSID50583075
• CHEMBRDG-BB 4010842
• 326860-05-3
• AKOS010813958
• SCHEMBL409069

• MDL： MFCD08059821
• Inchi： 1S/C12H18N2/c1-11-5-2-3-6-12(11)14-9-4-7-13-8-10-14/h2-3,5-6,13H,4,7-10H2,1H3
• InChI Key： YHUAEMGXOVDDIM-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2C)CCNCCC1

Computed Properties

• Exact Mass: 190.14700
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 2.18850